Cas no 1804892-65-6 (1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene)

• Product Name: 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene
• CAS No: 1804892-65-6
• MF: C₁₀H₈F₆O₂
• MW: 274.159744262695
• CID: 4960475
• Update Time: 2025-05-23

1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene

• Inchi： 1S/C10H8F6O2/c1-17-6-4-3-5(9(11,12)13)7(8(6)18-2)10(14,15)16/h3-4H,1-2H3
• InChI Key： QBTLCHLVICRGTH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CC=1C(F)(F)F)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5

Additional information on 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene

1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene: A Comprehensive Overview

The compound 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene (CAS No. 1804892-65-6) is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical synthesis. The trifluoromethyl groups attached at the 1 and 2 positions of the benzene ring contribute to its high stability and reactivity, while the methoxy groups at the 3 and 4 positions enhance its solubility and electronic properties.

Recent studies have highlighted the importance of 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing fluorinated polymers, which are widely used in high-performance electronics and aerospace applications. The compound's ability to undergo various substitution reactions has made it a valuable building block in organic synthesis. For instance, its reactivity with electrophiles and nucleophiles has been extensively studied, providing insights into its potential as an intermediate in drug discovery processes.

One of the most notable advancements involving 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene is its role in the synthesis of novel fluorinated pharmaceutical agents. Fluorine-containing compounds are highly sought after in drug development due to their unique pharmacokinetic properties. The compound's structure allows for precise control over the placement of fluorine atoms during synthesis, which is critical for optimizing drug efficacy and minimizing side effects. Recent research has demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, making them strong candidates for further preclinical testing.

In addition to its pharmaceutical applications, 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene has found utility in the field of materials science. Its high thermal stability and resistance to chemical degradation make it an ideal candidate for use in high-temperature applications. For example, it has been employed as a stabilizing agent in polymer composites used in aerospace and automotive industries. The compound's ability to form stable cross-linked structures has also been leveraged in the development of advanced adhesives and sealants.

The synthesis of 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making large-scale production more feasible. The use of palladium-catalyzed coupling reactions has been particularly effective in constructing the aromatic core of the molecule. Furthermore, advancements in fluorination techniques have enabled precise control over the placement of trifluoromethyl groups on the benzene ring.

From an environmental standpoint, 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene exhibits low toxicity and minimal environmental impact under normal usage conditions. Its resistance to biodegradation ensures that it does not pose significant risks to aquatic ecosystems when properly managed. However, ongoing research is focused on developing sustainable methods for its production and disposal to further minimize its environmental footprint.

In conclusion, 1,2-Bis(trifluoromethyl)-3,4-dimethoxybenzene (CAS No. 1804892-65-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing technological innovations and improving human health.